Cas no 2228744-47-4 (5-(methoxymethyl)furan-2-ylmethanesulfonyl chloride)

• Product Name: 5-(methoxymethyl)furan-2-ylmethanesulfonyl chloride
• CAS No: 2228744-47-4
• MF: C₇H₉ClO₄S
• MW: 224.661960363388
• CID: 5993534
• PubChem ID: 165869060
• Update Time: 2025-05-19

5-(methoxymethyl)furan-2-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(methoxymethyl)furan-2-ylmethanesulfonyl chloride
• 2228744-47-4
• [5-(methoxymethyl)furan-2-yl]methanesulfonyl chloride
• EN300-2002621

• Inchi： 1S/C7H9ClO4S/c1-11-4-6-2-3-7(12-6)5-13(8,9)10/h2-3H,4-5H2,1H3
• InChI Key： MSWZZAZGDNHJFI-UHFFFAOYSA-N
• SMILES： ClS(CC1=CC=C(COC)O1)(=O)=O

Computed Properties

• Exact Mass: 223.9910076g/mol
• Monoisotopic Mass: 223.9910076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.9Ų

Additional information on 5-(methoxymethyl)furan-2-ylmethanesulfonyl chloride

Introduction to 5-(methoxymethyl)furan-2-ylmethanesulfonyl chloride (CAS No: 2228744-47-4)

5-(methoxymethyl)furan-2-ylmethanesulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No) 2228744-47-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely utilized as intermediates in the synthesis of various bioactive molecules. The unique structural features of this compound, particularly the presence of a furan ring substituted with a methoxymethyl group and a methanesulfonyl chloride moiety, make it a versatile building block for medicinal chemistry applications.

The furan-2-yl moiety in the molecular structure imparts specific electronic and steric properties that can influence the reactivity and binding affinity of the compound when incorporated into larger molecular frameworks. This has led to its exploration in the development of novel therapeutic agents targeting various biological pathways. The methanesulfonyl chloride group is a well-known leaving group in organic synthesis, facilitating nucleophilic substitution reactions that are crucial for constructing complex molecules.

In recent years, there has been a surge in research focused on harnessing sulfonyl chloride derivatives for their potential pharmacological properties. Studies have demonstrated that compounds containing this functional group exhibit diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The 5-(methoxymethyl)furan-2-ylmethanesulfonyl chloride is particularly interesting due to its ability to serve as a precursor for synthesizing heterocyclic compounds, which are prevalent in many pharmacologically active substances.

One of the most compelling aspects of this compound is its role in the synthesis of bioconjugates. Bioconjugation involves the covalent attachment of biomolecules such as peptides, proteins, or carbohydrates to small molecule probes or drugs. This strategy is widely employed in diagnostic imaging, drug delivery systems, and immunotherapy. The sulfonyl chloride functionality in 5-(methoxymethyl)furan-2-ylmethanesulfonyl chloride allows for efficient coupling with nucleophiles present in biomolecules, making it an invaluable tool for researchers working on bioconjugation techniques.

The pharmaceutical industry has shown particular interest in this compound due to its potential applications in drug discovery. For instance, researchers have explored its use in generating sulfonamides, which are a major class of drugs known for their broad spectrum of biological activities. The furan ring itself is a common structural motif in natural products and drug candidates, contributing to favorable pharmacokinetic properties such as improved solubility and metabolic stability.

Recent advancements in computational chemistry have further enhanced the utility of 5-(methoxymethyl)furan-2-ylmethanesulfonyl chloride. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the atomic level. These insights have guided the design of more potent and selective derivatives with improved therapeutic profiles. Additionally, high-throughput screening methodologies have been employed to rapidly assess the biological activity of compounds derived from this scaffold.

The synthetic versatility of this compound also makes it attractive for industrial applications. It can be easily modified through various chemical transformations to yield a wide range of derivatives with tailored properties. For example, replacement of the methanesulfonyl chloride group with other sulfonylating agents or introduction of different substituents on the furan ring can lead to novel compounds with distinct biological activities.

In conclusion, 5-(methoxymethyl)furan-2-ylmethanesulfonyl chloride (CAS No: 2228744-47-4) represents a significant advancement in synthetic organic chemistry and pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for developing new drugs and diagnostic agents. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is expected to grow further.